Cas no 2171211-41-7 (2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid)

• Product Name: 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid
• CAS No: 2171211-41-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5921808
• PubChem ID: 165582110
• Update Time: 2025-05-20

2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2171211-41-7
• EN300-1574479
• 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid

• Inchi： 1S/C28H28N2O5/c1-2-19(16-26(31)30-25-14-8-3-9-18(25)15-27(32)33)29-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h3-14,19,24H,2,15-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19-/m0/s1
• InChI Key： CLDSSKWPZGKHMT-IBGZPJMESA-N
• SMILES： O(C(N[C@H](CC(NC1C=CC=CC=1CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid

Introduction to 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid (CAS No. 2171211-41-7)

2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid, identified by its CAS number 2171211-41-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a phenylacetic acid moiety linked to a pentanamido group. The presence of a (3S)-configuration in the pentanamido moiety underscores the stereochemical specificity that is often critical in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

The structural motif of 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid incorporates several key functional groups that contribute to its potential biological activity. The (9H-fluoren-9-yl)methoxy moiety serves as a lipophilic anchor, enhancing the compound's solubility and membrane permeability, which are essential properties for drug candidates. Additionally, the carbonyl group within the structure participates in hydrogen bonding interactions, a feature that is frequently exploited in the design of protease inhibitors and other enzyme-targeting molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that the phenylacetic acid portion of the molecule may interact with active sites on enzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological processes, including inflammation and cancer progression. The pentanamido group, with its specific stereochemistry, may further modulate the binding properties by influencing the conformational flexibility of the target protein.

In the context of drug discovery, the synthesis and characterization of derivatives of 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid represent a significant step forward. Researchers have employed cutting-edge synthetic methodologies, including solid-phase peptide synthesis and transition-metal-catalyzed cross-coupling reactions, to access structurally diverse analogs. These efforts have yielded compounds with enhanced potency and selectivity against specific therapeutic targets.

One particularly noteworthy application of this class of compounds is their potential role as modulators of protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes, and their dysregulation is associated with various diseases. The ability of 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid to disrupt or stabilize these interactions has been explored in vitro using biochemical assays such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC). Preliminary results indicate promising binding affinities for certain PPIs, suggesting potential therapeutic utility.

The pharmacokinetic profile of 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid is another critical aspect that has been investigated. In vivo studies have demonstrated reasonable oral bioavailability and metabolic stability, which are essential for its development into a viable drug candidate. Furthermore, the compound exhibits low toxicity profiles in preclinical models, indicating its safety for further exploration in clinical trials.

Emerging research also highlights the potential applications of this compound in targeted therapy strategies. For instance, its ability to selectively inhibit certain proteases has been explored as a means to develop treatments for neurodegenerative diseases such as Alzheimer's disease. The proteolytic enzymes implicated in these conditions are often overexpressed or misregulated, making them attractive targets for small-molecule intervention.

The synthesis of 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid has been optimized to ensure high yield and purity, which are crucial for both research and industrial applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound.

The versatility of this compound as a scaffold for drug discovery is further underscored by its ability to be modified at multiple sites without compromising its core pharmacophore. This flexibility allows medicinal chemists to fine-tune its properties, such as solubility, bioavailability, and target specificity, thereby accelerating the development pipeline.

In conclusion,2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid (CAS No. 2171211-41-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties and potential biological activity, make it an attractive molecule for developing novel therapeutics. As research continues to uncover new insights into its mechanisms of action and applications in medicine, this compound is poised to play a significant role in addressing unmet medical needs.